Cas no 1806840-54-9 (2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806840-54-9
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4810022
• Update Time: 2025-05-26

2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-6-5(9)4(7(10)11)1-3(2-12)13-6/h1,7H
• InChI Key： KNCNVJJNOMXLOX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine

Recent Advances in the Synthesis and Applications of 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806840-54-9)

The compound 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806840-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its bromo, cyano, difluoromethyl, and fluoro substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential in drug discovery and development.

One of the key advancements in the synthesis of 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. Researchers have also investigated its role as a building block for the development of novel kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The presence of the difluoromethyl group enhances the metabolic stability of the resulting compounds, making them more suitable for therapeutic applications.

In addition to its pharmaceutical applications, 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine has been employed in the agrochemical industry for the design of next-generation pesticides. Its ability to act as a versatile scaffold for the introduction of various functional groups has enabled the creation of compounds with improved efficacy and environmental safety. Recent studies have demonstrated its potential in targeting specific enzymes in pests, thereby reducing the risk of resistance development.

Furthermore, computational studies have provided insights into the molecular interactions of 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine with biological targets, aiding in the rational design of more effective derivatives. These studies have highlighted the importance of the bromo and cyano substituents in mediating key interactions with target proteins, while the difluoromethyl group contributes to the overall lipophilicity and bioavailability of the compound.

In conclusion, 2-Bromo-6-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806840-54-9) represents a promising compound with broad applications in both pharmaceutical and agrochemical research. Ongoing studies are expected to further elucidate its potential and pave the way for the development of innovative therapeutics and agrochemicals. The continuous optimization of its synthesis and the exploration of its reactivity will undoubtedly contribute to its growing importance in the field.